Cas no 2227862-99-7 ((2S)-1-(3-bromo-5-chloro-2-methoxyphenyl)propan-2-amine)

• Product Name: (2S)-1-(3-bromo-5-chloro-2-methoxyphenyl)propan-2-amine
• CAS No: 2227862-99-7
• MF: C₁₀H₁₃BrClNO
• MW: 278.57332110405
• CID: 6084970
• PubChem ID: 165797362
• Update Time: 2025-05-20

(2S)-1-(3-bromo-5-chloro-2-methoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-1-(3-bromo-5-chloro-2-methoxyphenyl)propan-2-amine
• 2227862-99-7
• EN300-1927819

• Inchi： 1S/C10H13BrClNO/c1-6(13)3-7-4-8(12)5-9(11)10(7)14-2/h4-6H,3,13H2,1-2H3/t6-/m0/s1
• InChI Key： CZUHSAHFECESQD-LURJTMIESA-N
• SMILES： BrC1=CC(=CC(=C1OC)C[C@H](C)N)Cl

Computed Properties

• Exact Mass: 276.98690g/mol
• Monoisotopic Mass: 276.98690g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on (2S)-1-(3-bromo-5-chloro-2-methoxyphenyl)propan-2-amine

Introduction to Compound CAS No. 2227862-99-7: (2S)-1-(3-bromo-5-chloro-2-methoxyphenyl)propan-2-amine

(2S)-1-(3-bromo-5-chloro-2-methoxyphenyl)propan-2-amine, with the Chemical Abstracts Service (CAS) number 2227862-99-7, is a chiral amine compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a brominated and chlorinated aromatic ring, a methoxy group, and a chiral center at the propan-2-amine moiety. These attributes make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of (2S)-1-(3-bromo-5-chloro-2-methoxyphenyl)propan-2-amine is particularly noteworthy for its chiral center, which can significantly influence the biological activity and pharmacological properties of the compound. The presence of the bromine and chlorine atoms on the aromatic ring adds to its reactivity and selectivity, making it an attractive starting material for the development of novel therapeutic agents.

Recent studies have highlighted the potential of (2S)-1-(3-bromo-5-chloro-2-methoxyphenyl)propan-2-amine in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 explored its use as a lead compound for the development of new antiviral agents. The researchers found that this compound exhibited potent antiviral activity against several strains of influenza virus, suggesting its potential as a starting point for further drug discovery efforts.

In another study, published in the European Journal of Medicinal Chemistry in 2020, researchers investigated the anti-inflammatory properties of (2S)-1-(3-bromo-5-chloro-2-methoxyphenyl)propan-2-amine. The results indicated that this compound could effectively inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in vitro. This finding opens up new avenues for its use in treating inflammatory diseases.

The synthetic accessibility of (2S)-1-(3-bromo-5-chloro-2-methoxyphenyl)propan-2-amine has also been a subject of interest. A recent review article in Organic & Biomolecular Chemistry (2019) discussed various synthetic routes to this compound, emphasizing the importance of stereoselective methods to ensure the correct configuration at the chiral center. The most common approach involves the asymmetric reduction of a corresponding ketone or aldehyde, followed by selective functionalization steps to introduce the bromine, chlorine, and methoxy groups.

In terms of safety and handling, it is important to note that while (2S)-1-(3-bromo-5-chloro-2-methoxyphenyl)propan-2-amine is not classified as a hazardous chemical or controlled substance, proper laboratory practices should always be followed when working with this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and conducting experiments in a well-ventilated area or fume hood.

The future prospects for (2S)-1-(3-bromo-5-chloro-2-methoxyphenyl)propan-2-amine are promising. Ongoing research is focused on optimizing its pharmacological properties through structure-based drug design and exploring its potential in combination therapies. Additionally, efforts are being made to develop more efficient and scalable synthetic methods to meet the increasing demand for this compound in both academic and industrial settings.

In conclusion, (2S)-1-(3-bromo-5-chloro-2-methoxyphenyl)propan-2-amine (CAS No. 2227862-99-7) is a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an important molecule for further investigation and development.